MethylThymolBlueComplexone
Overview
Description
MethylThymolBlueComplexone is a chemical compound known for its use as a metallochromic indicator in complexometric titrations. It is a tetrasodium salt with the molecular formula C37H40N2Na4O13S. This compound is particularly useful in analytical chemistry for detecting the presence of metal ions by forming colored complexes .
Preparation Methods
Synthetic Routes and Reaction Conditions: MethylThymolBlueComplexone can be synthesized through a multi-step process involving the reaction of thymol blue with iminodiacetic acid in the presence of sodium hydroxide. The reaction typically involves dissolving iminodiacetic acid in a sodium hydroxide solution, followed by the addition of thymol blue. The mixture is then heated to facilitate the reaction, resulting in the formation of this compound .
Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process includes purification steps such as solvent extraction to ensure high purity of the final product. The compound is often purified by liquid-liquid distribution between 1-butanol and aqueous hydrochloric acid, yielding a free acid form of this compound with high purity .
Chemical Reactions Analysis
Types of Reactions: MethylThymolBlueComplexone undergoes various chemical reactions, including complexation with metal ions, oxidation, and reduction. The compound forms stable complexes with metal ions such as zinc, copper, and iron, which are characterized by distinct color changes .
Common Reagents and Conditions:
Complexation: The compound reacts with metal ions in aqueous solutions, often in the presence of a buffer to maintain the pH.
Oxidation and Reduction: this compound can undergo redox reactions, particularly in the presence of strong oxidizing or reducing agents.
Major Products Formed: The major products formed from these reactions are metal-MethylThymolBlueComplexone complexes, which exhibit different colors depending on the metal ion involved. For example, the complex with iron(III) ions shows a distinct color change due to ligand-to-ligand charge transfer and metal-to-ligand charge transfer transitions .
Scientific Research Applications
MethylThymolBlueComplexone has a wide range of applications in scientific research:
Analytical Chemistry: Used as an indicator in complexometric titrations to determine the concentration of metal ions.
Environmental Science: Employed in the determination of sulfate in rainwater and the separation and preconcentration of trace amounts of heavy metals from various samples.
Biology and Medicine: While its primary use is in analytical chemistry, the compound’s ability to form stable complexes with metal ions makes it useful in various biological assays and diagnostic tests.
Mechanism of Action
The mechanism of action of MethylThymolBlueComplexone involves its ability to form stable complexes with metal ions. The compound acts as a chelating agent, binding to metal ions through its carboxylate and sulfonate groups. This binding results in a color change, which is used to detect the presence and concentration of metal ions in a solution .
Comparison with Similar Compounds
Methylene Blue: A well-known dye with applications in medicine and biology.
Eriochrome Black T: Another metallochromic indicator used in complexometric titrations.
Uniqueness: MethylThymolBlueComplexone is unique due to its specific color change properties and high stability of the metal complexes it forms. This makes it particularly useful in precise analytical applications where accurate detection of metal ions is crucial.
Properties
CAS No. |
1645-77-3 |
|---|---|
Molecular Formula |
C7H10S |
Molecular Weight |
0 |
Origin of Product |
United States |
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